![molecular formula C15H9Cl4NO2 B4022123 N-(2-benzoyl-4-chlorophenyl)-2,2,2-trichloroacetamide CAS No. 26381-66-8](/img/structure/B4022123.png)
N-(2-benzoyl-4-chlorophenyl)-2,2,2-trichloroacetamide
Overview
Description
Synthesis Analysis
The synthesis of N-(2-benzoyl-4-chlorophenyl)-2,2,2-trichloroacetamide derivatives often involves chloroacetylation of 2-amino-5-chlorbenzophenone, followed by reaction with substituted phenylpiperazine. These processes have been explored to understand the central nervous system activity of related compounds, suggesting the importance of the molecular structure in their activity (Verma, Kumar, & Kumar, 2017).
Molecular Structure Analysis
The molecular structure of related compounds, such as N-(2-benzoyl-4,5-dimethoxyphenethyl)-2-phenylacetamide, has been analyzed through crystallography, revealing insights into intermolecular interactions and structural conformation. This analysis provides a foundation for understanding the chemical behavior and potential reactivity of this compound (Marinova, Nikolova, Dołęga, & Ahmedova, 2022).
Chemical Reactions and Properties
Investigations into the chemical reactions and properties of related benzoyl-phenylacetamide derivatives have highlighted their potential as central nervous system agents, with specific activities modulated by their molecular docking into receptor binding pockets. Such studies underscore the importance of the chemical structure in determining the biological activities of these compounds (Verma, Kumar, & Kumar, 2017).
Physical Properties Analysis
The physical properties of this compound derivatives, including solubility, melting point, and stability, play a crucial role in their application and effectiveness. Spectroscopic methods, such as IR and NMR, provide detailed information on these properties, aiding in the characterization and application of these compounds (Demir et al., 2016).
Chemical Properties Analysis
The reactivity of this compound derivatives with various reagents and under different conditions highlights their versatility in chemical synthesis and potential therapeutic applications. Studies have shown that the electronic structure and substituent effects significantly influence their chemical behavior and interactions (Arjunan et al., 2012).
properties
IUPAC Name |
N-(2-benzoyl-4-chlorophenyl)-2,2,2-trichloroacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9Cl4NO2/c16-10-6-7-12(20-14(22)15(17,18)19)11(8-10)13(21)9-4-2-1-3-5-9/h1-8H,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDNQWVQHOZJNLQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)NC(=O)C(Cl)(Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9Cl4NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80308511 | |
Record name | STK173631 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80308511 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
377.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
26381-66-8 | |
Record name | NSC204673 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=204673 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | STK173631 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80308511 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2'-BENZOYL-2,2,2,4'-TETRACHLOROACETANILIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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